Cas no 1612242-48-4 (Diethyl 3-aminopyridine-2,4-dicarboxylate)

• Product Name: Diethyl 3-aminopyridine-2,4-dicarboxylate
• CAS No: 1612242-48-4
• MF: C₁₁H₁₄N₂O₄
• MW: 238.239862918854
• CID: 4827589
• Update Time: 2025-05-19

Diethyl 3-aminopyridine-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Diethyl 3-aminopyridine-2,4-dicarboxylate
• 3-amino-pyridine-2,4-dicarboxylic acid diethyl ester

• Inchi： 1S/C11H14N2O4/c1-3-16-10(14)7-5-6-13-9(8(7)12)11(15)17-4-2/h5-6H,3-4,12H2,1-2H3
• InChI Key： YJBQQXGRRSXTCW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CN=C(C(=O)OCC)C=1N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 283
• XLogP3: 1.5
• Topological Polar Surface Area: 91.5

Additional information on Diethyl 3-aminopyridine-2,4-dicarboxylate

Diethyl 3-aminopyridine-2,4-dicarboxylate (CAS No. 1612242-48-4): A Comprehensive Overview

Diethyl 3-aminopyridine-2,4-dicarboxylate, with the chemical formula C₉H₁₁N₂O₄ and CAS number 1612242-48-4, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic derivative features a pyridine core substituted with two carboxylate ethyl esters and an amino group at the 3-position. Its unique structural attributes make it a valuable intermediate in the development of various therapeutic agents, particularly those targeting neurological and inflammatory disorders.

The compound's molecular structure, characterized by its pyridine-2,4-dicarboxylate moiety, offers multiple reactive sites that can be exploited for further functionalization. This versatility has positioned it as a key building block in synthetic chemistry, enabling the construction of more complex molecules with tailored biological activities. Recent advancements in medicinal chemistry have highlighted its role in the synthesis of novel pharmacophores, particularly those exhibiting potent inhibitory effects on enzymes and receptors involved in disease pathways.

In the realm of drug discovery, Diethyl 3-aminopyridine-2,4-dicarboxylate has garnered attention for its potential applications in treating neurodegenerative conditions. Studies have demonstrated its efficacy as a precursor in the synthesis of compounds that modulate acetylcholinesterase activity, a critical enzyme in Alzheimer's disease management. The presence of both amino and carboxylate functional groups allows for facile derivatization into more sophisticated analogs with enhanced pharmacokinetic profiles. This has spurred interest among academic and industrial researchers exploring new therapeutic strategies.

The compound's relevance extends to anti-inflammatory and immunomodulatory applications as well. Emerging research indicates that derivatives of Diethyl 3-aminopyridine-2,4-dicarboxylate exhibit inhibitory effects on cyclooxygenase (COX) and lipoxygenase pathways, which are central to inflammatory responses. Such findings have opened avenues for developing next-generation anti-inflammatory agents with improved selectivity and reduced side effects. The ability to fine-tune its structure through strategic modifications has made it a favorite among medicinal chemists seeking to optimize drug-like properties.

Synthetic methodologies for preparing Diethyl 3-aminopyridine-2,4-dicarboxylate have seen significant refinement over recent years. Modern synthetic routes often employ catalytic methods that enhance yield and purity while minimizing environmental impact. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have been particularly effective in constructing the pyridine core with high precision. These advances have not only streamlined production but also enabled access to previously inaccessible structural motifs for drug development.

The compound's role in material science is also noteworthy. Beyond its pharmaceutical applications, Diethyl 3-aminopyridine-2,4-dicarboxylate serves as a precursor in the synthesis of functional materials with applications in electronics and coatings. Its ability to form stable coordination complexes with metal ions has been leveraged to develop novel catalysts and luminescent materials. Such interdisciplinary uses underscore its broad utility across multiple scientific domains.

Evaluation of the compound's pharmacological profile has revealed intriguing interactions with biological targets. Computational modeling studies have predicted its binding affinity to various protein receptors, providing insights into potential mechanisms of action. These predictions are complemented by experimental validation through techniques like X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. Such integrated approaches have accelerated the discovery pipeline for new drug candidates derived from this scaffold.

The future prospects for Diethyl 3-aminopyridine-2,4-dicarboxylate are promising, with ongoing research exploring novel derivatives and applications. Innovations in biocatalysis and flow chemistry are expected to further enhance synthetic efficiency, making large-scale production more feasible. Collaborative efforts between academia and industry are likely to drive breakthroughs in translating this compound into tangible therapeutic solutions for unmet medical needs.

In summary, Diethyl 3-aminopyridine-2,4-dicarboxylate(CAS No. 1612242-48-4) represents a cornerstone in modern pharmaceutical chemistry due to its structural versatility and functional utility. Its contributions to drug discovery span across neurological disorders, inflammation management, and material science, highlighting its multifaceted importance. As research continues to uncover new possibilities for this compound, it remains a pivotal asset in advancing therapeutic innovation.